- Preparation of pyridazinones derivatives as herbicidal compounds, World Intellectual Property Organization, , ,
Cas no 933041-14-6 (6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one)
933041-14-6 structure
Product Name:6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one
CAS No:933041-14-6
MF:C4HBrCl2N2O
MW:243.873537778854
MDL:MFCD11656268
CID:1122012
PubChem ID:53485260
Update Time:2024-10-26
6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 6-bromo-4,5-dichloro-3(2H)-Pyridazinone
- 3(2H)-Pyridazinone, 6-bromo-4,5-dichloro-
- 3-bromo-4,5-dichloro-1H-pyridazin-6-one
- 6-Bromo-4,5-dichloro-3(2H)-pyridazinone (ACI)
- 6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one
- DTXSID50704465
- AS-64195
- AKOS027325692
- 933041-14-6
- CIXBFXGEDMRWSN-UHFFFAOYSA-N
- 6-Bromo-4,5-dichloropyridazin-3(2H)-one
- MFCD11656268
- SCHEMBL3056629
- DB-029236
- SY204204
- CS-0134991
- EN300-223082
- F80298
-
- MDL： MFCD11656268
- Inchi： 1S/C4HBrCl2N2O/c5-3-1(6)2(7)4(10)9-8-3/h(H,9,10)
- InChI Key： CIXBFXGEDMRWSN-UHFFFAOYSA-N
- SMILES： O=C1C(Cl)=C(Cl)C(Br)=NN1
Computed Properties
- Exact Mass: 241.86500
- Monoisotopic Mass: 241.86493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 45.75000
- LogP: 1.83920
6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM303230-1g |
6-bromo-4,5-dichloropyridazin-3(2H)-one |
933041-14-6 | 95% | 1g |
$933 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H31580-250mg |
6-Bromo-4,5-dichloropyridazin-3(2H)-one |
933041-14-6 | 95% | 250mg |
¥1210.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H31580-1g |
6-Bromo-4,5-dichloropyridazin-3(2H)-one |
933041-14-6 | 95% | 1g |
¥3610.0 | 2023-09-07 | |
| TRC | B801005-10mg |
6-Bromo-4,5-dichloro-2,3-dihydropyridazin-3-one |
933041-14-6 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B801005-50mg |
6-Bromo-4,5-dichloro-2,3-dihydropyridazin-3-one |
933041-14-6 | 50mg |
$ 230.00 | 2022-06-06 | ||
| TRC | B801005-100mg |
6-Bromo-4,5-dichloro-2,3-dihydropyridazin-3-one |
933041-14-6 | 100mg |
$ 340.00 | 2022-06-06 | ||
| eNovation Chemicals LLC | D771652-250mg |
6-BROMO-4,5-DICHLORO-3(2H)-PYRIDAZINONE |
933041-14-6 | 95% | 250mg |
$475 | 2024-06-06 | |
| eNovation Chemicals LLC | D771652-1g |
6-BROMO-4,5-DICHLORO-3(2H)-PYRIDAZINONE |
933041-14-6 | 95% | 1g |
$580 | 2023-09-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN23525-100MG |
6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one |
933041-14-6 | 95% | 100MG |
￥ 990.00 | 2023-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN23525-250MG |
6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one |
933041-14-6 | 95% | 250MG |
￥ 1,584.00 | 2023-04-12 |
6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Bromine Solvents: Water ; 30 min, rt → 180 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Bromine Solvents: Water ; 30 min, rt → 180 °C
Reference
- Preparation of substituted pyrazinecarboxamides as PRMT5-substrate adaptor interaction inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Bromine Solvents: Water ; 30 min, 180 °C; cooled
Reference
- Pyridazinone derivatives as herbicides and their preparation, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Bromine Solvents: Water ; 30 min, rt → 180 °C
Reference
- Preparation of pyridazinediones as herbicidal compounds, United Kingdom, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Bromine Solvents: Water ; 30 min, rt → 180 °C
Reference
- Preparation of pyridazinone derivatives as herbicides, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Bromine Solvents: Water ; 2 d, 90 °C
Reference
- Studies on improved synthesis of 2'-deoxyribonucleosides of pyridazine derivatives, Collection of Czechoslovak Chemical Communications, 2006, 71(6), 889-898
Production Method 7
Reaction Conditions
1.1 Reagents: Lithium hydroxide , Bromine Solvents: Methanol ; basified, 70 °C
Reference
- Reductions in log P Improved Protein Binding and Clearance Predictions Enabling the Prospective Design of Cannabinoid Receptor (CB1) Antagonists with Desired Pharmacokinetic Properties, Journal of Medicinal Chemistry, 2013, 56(23), 9586-9600
Production Method 8
6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one Raw materials
6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one Preparation Products
6-bromo-4,5-dichloro-2,3-dihydropyridazin-3-one Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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